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Compound of Interest

Compound Name: MS143

Cat. No.: B12406210

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling MS143, a versatile release agent and dry lubricant. Adherence to these procedures is

critical for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
When handling MS143, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure and ensure personal safety. The following table summarizes

the required PPE and key safety measures.
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Equipment/Measure Specification Rationale

Eye Protection

Chemical goggles or safety

glasses with side shields.[1][2]

[3]

Protects eyes from splashes

and airborne particles.

Hand Protection Impervious gloves.
Prevents skin contact with the

liquid.[2][3]

Respiratory Protection NIOSH-approved respirators.

Required in poorly ventilated

areas or during large releases

to avoid inhalation of vapors.

[2][4]

Ventilation

Use in a well-ventilated area.

Local exhaust should be used

for large releases.[2][4][3]

Vapors are heavier than air

and can accumulate in low-

lying areas, displacing oxygen.

[2][4][3]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.[2][4]

[3]

Prevents accidental ingestion

and contamination.

Operational Plan for Handling MS143
A systematic approach to handling MS143 is crucial for maintaining a safe and efficient

workflow. The following step-by-step guide outlines the operational procedures from

preparation to post-handling.

1. Preparation:

Ensure the work area is well-ventilated.

Verify that an appropriate fire extinguisher is accessible.

Have a spill kit with inert absorbent material (e.g., sand, silica gel) readily available.[2][4][3]

Don all required PPE as specified in the table above.
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2. Handling:

Avoid direct contact with skin, eyes, and clothing.[1][2][4][3]

Avoid breathing in vapors, mists, or sprays.[2][4]

Keep the container tightly closed when not in use.[1][4][3]

3. Storage:

Store in a cool, well-ventilated place.[1][4][3]

Do not expose the storage container to temperatures exceeding 52°C (125°F) to prevent

leakage or rupture.[1][4][3]

Keep away from strong oxidizing agents, heat, sparks, and flames.[2][4]

4. In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Use a self-contained breathing apparatus for large spills.[2][3]

Contain the spill using a dike and prevent it from entering sewers or waterways.[2][4]

Absorb the spill with an inert material and collect it for disposal.[2][4][3]

Disposal Plan for MS143 Waste
Proper disposal of MS143 and contaminated materials is essential to protect the environment

and comply with regulations.

1. Waste Collection:

Collect all MS143 waste, including used absorbent materials, in a designated and clearly

labeled hazardous waste container.

Ensure the waste container is compatible with the chemical and is kept closed.[5]
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2. Labeling and Storage of Waste:

Label the waste container with "Hazardous Waste" and list the chemical contents.[5]

Store the waste container in a designated satellite accumulation area, segregated from

incompatible materials.[5][6]

3. Disposal Procedure:

Arrange for the disposal of the hazardous waste through a permitted waste disposal facility.

[1]

Comply with all federal, state, and local regulations for hazardous waste disposal.[1][7]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before the container can be disposed of as regular trash.[5][6]

Workflow for Safe Handling and Disposal of MS143
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Start: Handling MS143

1. Preparation
- Assess Ventilation

- Check Safety Equipment
- Don PPE

2. Handling
- Avoid Contact & Inhalation

- Keep Container Closed

3. Storage
- Cool, Ventilated Area

- Away from Heat & Oxidizers

Spill Occurs

4. Waste Collection
- Designated, Labeled Container

End of Use
Spill Response

- Evacuate & Ventilate
- Contain & Absorb

Emergency

5. Disposal
- Permitted Facility

- Follow Regulations

End: Process Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of MS143 products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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